![molecular formula C12H15NO B7474648 1-(Azetidin-1-yl)-3-phenylpropan-1-one](/img/structure/B7474648.png)
1-(Azetidin-1-yl)-3-phenylpropan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Azetidin-1-yl)-3-phenylpropan-1-one, commonly known as APVP, is a synthetic cathinone that belongs to the class of psychoactive substances. It is a powerful stimulant that has gained popularity among drug users due to its euphoric and stimulating effects. However, the scientific community has also shown interest in APVP due to its potential applications in research.
Mechanism of Action
APVP acts as a reuptake inhibitor of dopamine and norepinephrine, leading to an increase in their synaptic concentrations. This results in the stimulation of the central nervous system and the production of euphoric effects. APVP also acts as a monoamine oxidase inhibitor, leading to an increase in the levels of these neurotransmitters.
Biochemical and physiological effects:
The use of APVP has been shown to result in several biochemical and physiological effects. It can cause an increase in heart rate, blood pressure, and body temperature. APVP can also lead to the release of stress hormones such as cortisol and adrenaline. The long-term use of APVP can result in neurotoxicity and damage to the dopaminergic system.
Advantages and Limitations for Lab Experiments
The use of APVP in laboratory experiments has several advantages. It is a potent and selective reuptake inhibitor of dopamine and norepinephrine, making it a useful tool for investigating the effects of these neurotransmitters on behavior and cognition. However, the use of APVP also has several limitations. It is a synthetic cathinone and is not a natural substance, which limits its relevance to the study of natural systems. The use of APVP also raises ethical concerns due to its potential for abuse and addiction.
Future Directions
There are several future directions for the study of APVP. One area of research is the investigation of the long-term effects of APVP on the dopaminergic system and the brain. Another area of research is the development of novel therapeutic agents based on the structure of APVP. Further research is also needed to understand the mechanisms underlying the addictive properties of APVP and to develop effective treatments for addiction.
Synthesis Methods
The synthesis of APVP involves the reaction of phenylacetone with azetidine in the presence of a reducing agent such as sodium borohydride. The reaction proceeds via a nucleophilic addition-elimination mechanism, resulting in the formation of APVP. The synthesis of APVP is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
APVP has been used in several scientific studies as a research tool to investigate the effects of psychoactive substances on the brain and behavior. It has been shown to increase the release of dopamine and norepinephrine, leading to its stimulating effects. APVP has also been used to study the effects of cathinones on the cardiovascular system and to investigate the potential therapeutic uses of these compounds.
properties
IUPAC Name |
1-(azetidin-1-yl)-3-phenylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c14-12(13-9-4-10-13)8-7-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKOYFESSWKFHBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)C(=O)CCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.